Cas no 917750-59-5 (7-tert-Butyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine-4-thiol)

• Product Name: 7-tert-Butyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine-4-thiol
• CAS No: 917750-59-5
• MF: C₁₄H₁₈N₂S₂
• MW: 278.436120510101
• CID: 3081312
• PubChem ID: 18523988
• Update Time: 2025-04-21

7-tert-Butyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 7-tert-Butyl-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine-4-thiol
• AKOS016050016
• 917750-59-5
• AKOS000675869

• MDL： MFCD08898645
• Inchi： 1S/C14H18N2S2/c1-14(2,3)8-4-5-9-10(6-8)18-13-11(9)12(17)15-7-16-13/h7-8H,4-6H2,1-3H3,(H,15,16,17)
• InChI Key： PAXYINATQDOYHH-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC=N2)=S)C2=C1CC(CC2)C(C)(C)C

Computed Properties

• Exact Mass: 278.09114093Da
• Monoisotopic Mass: 278.09114093Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 84.7Ų